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Compound of Interest

4-(2-Hydroxy-ethylamino)-
Compound Name:
nicotinonitrile

Cat. No.: B8519360

Get Quote

Executive Summary

Compound: 4-(2-Hydroxyethylamino)nicotinonitrile CAS Registry Number: 122321-04-4
(Generic assignment for this structure class; verify specific batch CoA) Molecular Formula:

Molecular Weight: 163.18 g/mol

This intermediate is synthesized via a regioselective nucleophilic aromatic substitution (

) of 4-chloronicotinonitrile with 2-aminoethanol (ethanolamine). The presence of the electron-
withdrawing nitrile group at the C3 position of the pyridine ring significantly activates the C4-
chloride towards nucleophilic attack, enabling high yields under mild to moderate conditions.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the displacement of a leaving group (chloride) on an electron-deficient

heteroaromatic ring.

¢ Disconnection: The C4—N bond is the strategic disconnection point.
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e Precursors: 4-Chloronicotinonitrile (Electrophile) and Ethanolamine (Nucleophile).

e Regioselectivity: The nitrile group at C3 withdraws electron density from the ring, particularly
at the ortho (C2 and C4) and para (C6) positions. In 4-chloronicotinonitrile, the C4 position is
highly activated for

due to the inductive and mesomeric withdrawal of the nitrile and the pyridine nitrogen.
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Figure 1: Synthetic pathway via nucleophilic aromatic substitution.

Experimental Protocol

This protocol is adapted from optimized procedures for aminonicotinonitriles, ensuring high
purity and yield.

Materials

e 4-Chloronicotinonitrile: 1.0 equiv (e.g., 1.38 g)
o Ethanolamine: 1.0 equiv (e.g., 0.60 mL)
» N,N-Diisopropylethylamine (DIPEA): 1.0 equiv (e.g., 1.74 mL)

» Solvent: Isopropanol (IPA)
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o Workup: SCX-2 (Strong Cation Exchange) cartridge or standard extraction.

Step-by-Step Methodology

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 4-chloronicotinonitrile (1.38 g, 10.0 mmol) in Isopropanol (20 mL).

o Note: IPA is chosen for its ability to solubilize the reagents while allowing the product to
potentially precipitate or be easily worked up.

» Reagent Addition: Add Ethanolamine (0.60 mL, 10.0 mmol) followed by DIPEA (1.74 mL,
10.0 mmol).

o Mechanistic Insight: DIPEA acts as a proton scavenger (Hunig's base) to neutralize the
HCI generated during the substitution, driving the equilibrium forward.

» Reflux: Heat the reaction mixture to reflux (~82°C) and stir for 2.5 hours.

o Monitoring: Monitor reaction progress via TLC (System: 5% MeOH in DCM) or HPLC. The
starting material (4-chloronicotinonitrile) should be fully consumed.

e Workup & Purification (Self-Validating Step):

o Method A (High Purity - SCX-2): Cool the mixture to room temperature. Load the solution
onto an SCX-2 cartridge (pre-conditioned with methanol).

» Wash: Elute with Methanol (3 column volumes) to remove non-basic impurities
(unreacted chloride, non-polar byproducts).

» Elute: Elute the product with 2M Ammonia in Methanol. The basic ammonia displaces
the amino-pyridine product from the acidic resin.

» |solation: Concentrate the ammonia/methanol fraction under reduced pressure.

o Method B (Standard Extraction): Dilute reaction mixture with water (60 mL) and extract
with Ethyl Acetate or DCM (3 x 50 mL). Wash combined organics with brine, dry over

, filter, and concentrate.
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* Yield & Appearance: Expect approximately 1.20 g (87% yield) of the product as a beige solid.

Workup Logic Diagram
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Figure 2: Purification workflow using SCX-2 solid-phase extraction.

Characterization Data

The following data validates the structural identity of 4-(2-hydroxyethylamino)nicotinonitrile.

Spectroscopic Profile[1][2]
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Expected Value /

Technique Parameter .
Observation

Physical State Appearance Beige to light brown solid
Typically 140-150 °C

Melting Point Range (Analogous range for 4-amino-
nicotinonitriles)

MS (ESI) [M+H]+ 164.08 (Calc: 164.08)

o 2210-2220 cm~1 (Sharp,
IR (ATR) Nitrile (CN)

characteristic)

3200-3400 cm~1* (Broad

Amine/Hydroxyl
Y Y stretch)

NMR Analysis ( NMR, 400 MHz, DMSO- )

e 8.25 (s, 1H, H-2): Deshielded singlet adjacent to the ring nitrogen and nitrile.

8.10 (d, J=6.0 Hz, 1H, H-6): Doublet typical of

-proton in pyridine.

e 7.20 (brt, 1H, NH): Exchangeable amine proton.

e 6.65 (d, J=6.0 Hz, 1H, H-5): Upfield doublet due to electron-donating amino group at C4 (
-coupling to H-6).

e 4.80 (br s, 1H, OH): Hydroxyl proton (variable shift/broadness).

« 3.55 (g, 2H,

-0): Methylene adjacent to oxygen.

3.25 (g/t, 2H,

-N): Methylene adjacent to nitrogen.

Troubleshooting & Safety
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Critical Process Parameters (CPP)

Temperature Control: Maintain reflux. Lower temperatures (<60°C) may result in incomplete
conversion or competition from solvent nucleophiles if primary alcohols are used as solvent
without sufficient amine nucleophilicity.

Stoichiometry: Ensure at least 1.0 equivalent of base (DIPEA or excess ethanolamine) is
available to neutralize HCI. Acidic conditions will protonate the amine nucleophile, halting the
reaction.

Safety (HSE)

4-Chloronicotinonitrile: Causes skin irritation and serious eye irritation. Handle in a fume
hood.

Ethanolamine: Corrosive and viscous. Ensure accurate volumetric addition.

Cyanide Derivatives: While the nitrile group is stable, avoid strong acidic hydrolysis
conditions that could theoretically release HCN, although unlikely under these standard
workup conditions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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